Cas no 88217-72-5 (4-Morpholinehexanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product name: 4-Morpholinehexanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 88217-72-5
• MF: C₂₀H₃₇NO₃
• MW: 339.512686491013
• CID: 640995
• PubChem ID: 13191894

4-Morpholinehexanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinehexanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• (5-methyl-2-propan-2-ylcyclohexyl) 6-morpholin-4-ylhexanoate
• 88217-72-5
• 5-Methyl-2-(propan-2-yl)cyclohexyl 6-(morpholin-4-yl)hexanoate
• DTXSID50526104

• Inchi： InChI=1S/C20H37NO3/c1-16(2)18-9-8-17(3)15-19(18)24-20(22)7-5-4-6-10-21-11-13-23-14-12-21/h16-19H,4-15H2,1-3H3
• InChI Key： TVCYTAIAONUPSF-UHFFFAOYSA-N
• SMILES： CC1CCC(C(C1)OC(=O)CCCCCN2CCOCC2)C(C)C

Computed Properties

• Exact Mass: 339.27734404g/mol
• Monoisotopic Mass: 339.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 4.3